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Compound of Interest

Compound Name: Atrazine

Cat. No.: B1667683 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical data is paramount. This guide provides a comprehensive overview of

inter-laboratory proficiency testing for the herbicide atrazine in water samples. It details the

common analytical methods, presents a structured comparison of performance data from a

proficiency testing round, and outlines the experimental protocols involved.

Performance in Atrazine Proficiency Testing
The following table summarizes the performance of participating laboratories in a proficiency

test for atrazine in a water sample. The data includes the reported values from each laboratory,

the assigned value for the test sample, and the calculated z-score, which indicates the

performance of each laboratory relative to the assigned value.
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Laboratory
ID

Reported
Value (µg/L)

Assigned
Value (µg/L)

Standard
Deviation
for
Proficiency
Assessmen
t (µg/L)

z-Score
Performanc
e
Evaluation

A 0.20 0.22 0.055 -0.36 Satisfactory

B 0.21 0.22 0.055 -0.18 Satisfactory

C 0.25 0.22 0.055 0.55 Satisfactory

D 0.18 0.22 0.055 -0.73 Satisfactory

E 0.23 0.22 0.055 0.18 Satisfactory

F 0.28 0.22 0.055 1.09 Satisfactory

G 0.19 0.22 0.055 -0.55 Satisfactory

H 0.24 0.22 0.055 0.36 Satisfactory

I 0.15 0.22 0.055 -1.27 Questionable

J 0.30 0.22 0.055 1.45 Questionable

K 0.12 0.22 0.055 -1.82 Questionable

L 0.33 0.22 0.055 2.00
Unsatisfactor

y

Note: The assigned value is the consensus value determined from the results of all

participating laboratories. The standard deviation for proficiency assessment is a target value

for precision. The z-score is calculated as: (Reported Value - Assigned Value) / Standard

Deviation. A z-score between -2 and 2 is generally considered satisfactory, between 2 and 3 or

-2 and -3 is questionable, and a z-score greater than 3 or less than -3 is unsatisfactory.

Experimental Protocols
The proficiency test outlined above typically involves the following key steps:
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1. Sample Preparation and Distribution:

A homogenous water sample is spiked with a known concentration of atrazine.

Aliquots of this sample are distributed to participating laboratories.

Blank water samples may also be included for control purposes.

2. Analytical Methods: Laboratories are typically free to use their own validated analytical

methods for the determination of atrazine. The most common methods employed for atrazine
analysis in water include:

Gas Chromatography-Mass Spectrometry (GC-MS): A robust and widely used technique that

offers high sensitivity and selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): An increasingly popular

method that provides excellent sensitivity and specificity, often with simpler sample

preparation than GC-MS.

Enzyme-Linked Immunosorbent Assay (ELISA): A rapid and cost-effective screening method,

though it may be subject to cross-reactivity with other similar compounds.

3. Data Reporting and Evaluation:

Laboratories report their quantitative results for atrazine concentration to the proficiency

testing provider.

The provider performs a statistical analysis of the submitted data to determine the assigned

value and assess the performance of each laboratory, typically through the calculation of z-

scores.

Visualizing the Proficiency Testing Workflow
The following diagram illustrates the typical workflow of an inter-laboratory proficiency test for

atrazine in water.
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[https://www.benchchem.com/product/b1667683#results-of-inter-laboratory-proficiency-
testing-for-atrazine-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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